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For Researchers, Scientists, and Drug Development Professionals

Introduction

QSPac, chemically identified as N-acetyl-GIn-Ser-Pro-OH (Ac-QSP-OH), is a synthetic
tripeptide that has been identified as an inhibitor of the human sodium-dependent glucose
cotransporter 1 (hSGLT1). SGLT1 is a key transporter for glucose and galactose uptake in the

small intestine. Its inhibition is a therapeutic strategy for managing conditions such as type 2

diabetes and postprandial hyperglycemia. These application notes provide a comprehensive
guide for the chemical synthesis of QSPac via solid-phase peptide synthesis (SPPS) and a
detailed protocol for evaluating its biological activity as an hSGLT1 inhibitor.

Chemical and Physical Properties
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Property Value

IUPAC Name N-acetyl-L-glutaminyl-L-seryl-L-proline
Sequence Ac-GIn-Ser-Pro-OH

Molecular Formula C17H28N40s

Molecular Weight 412.43 g/mol

Appearance White to off-white lyophilized powder
Solubility Soluble in water

Synthesis Protocol: Solid-Phase Peptide Synthesis
(SPPS)

The synthesis of QSPac is most efficiently achieved using Fmoc-based solid-phase peptide

synthesis. This method involves the stepwise addition of amino acids to a growing peptide

chain that is covalently attached to an insoluble resin support.

Materials and Reagents

Fmoc-Pro-Wang resin
Fmoc-Ser(tBu)-OH
Fmoc-GIn(Trt)-OH

Coupling Reagent: HBTU (2-(1H-benzotriazol-1-yl)-1,1,3,3-tetramethyluronium
hexafluorophosphate)

Base: DIPEA (N,N-Diisopropylethylamine)
Deprotection Reagent: 20% Piperidine in DMF (N,N-Dimethylformamide)
N-terminal Acetylation Reagent: Acetic anhydride, DIPEA in DMF

Cleavage Cocktail: 95% TFA (Trifluoroacetic acid), 2.5% TIS (Triisopropylsilane), 2.5% Water
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Solvents: DMF, DCM (Dichloromethane), Diethyl ether (cold)

Solid-phase peptide synthesis vessel

Shaker or automated peptide synthesizer

HPLC system for purification and analysis

Lyophilizer

Experimental Workflow: QSPac Synthesis
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Solid-Phase Peptide Synthesis
1. Resin Swelling
(Fmoc-Pro-Wang resin in DMF)

Y

2. Fmoc Deprotection
(20% Piperidine/DMF)

Y

3. Coupling
(Fmoc-Ser(tBu)-OH, HBTU, DIPEA)

\
4. Fmoc Deprotection
\

5. Coupling
(Fmoc-GIn(Trt)-OH, HBTU, DIPEA)

A

6. Fmoc Deprotection

A
7. N-terminal Acetylation
(Acetic Anhydride, DIPEA)
Y

8. Cleavage & Deprotection
(TFA/TIS/H20)

il

Purificatior;'& Analysis

9. Precipitation
(Cold Diethyl Ether)

/

\
10. HPLC Purification
y

/

11. Purity Analysis
(Analytical HPLC, Mass Spec)

A

/
12. Lyophilization
/

A

Final Product: QSPac
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» To cite this document: BenchChem. [QSPac Synthesis and Application Protocols for
Research Laboratories]. BenchChem, [2026]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b10852824/docs#qspac-synthesis-and-application-
protocols-for-research-laboratories]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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Contact our Ph.D. Support Team for a compatibility check
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